Cas no 1261557-65-6 (5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261557-65-6
• MF: C₁₂H₆F₄INO
• MW: 383.080229282379
• CID: 4924720
• Update Time: 2025-10-21

5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6F4INO/c13-7-5-9(17)11(18-6-7)8-3-1-2-4-10(8)19-12(14,15)16/h1-6H
• InChI Key： KZCWUULGTZEPMQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.4
• Topological Polar Surface Area: 22.1

Additional information on 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine

5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine: A Multifunctional Compound with Promising Applications in Medicinal Chemistry

5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine is a synthetic compound with a unique molecular structure that combines multiple functional groups, including fluorine, iodine, and trifluoromethoxy substituents. This CAS No. 1261557-65-6 represents a critical molecule in the field of medicinal chemistry due to its potential to modulate biological targets through multiple mechanisms. Recent studies have highlighted the importance of 5-Fluoro-3-iodo-2-(2-(trifluoromethyloxy)phenyl)pyridine in the development of novel therapeutics for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound's structural complexity and functional versatility make it a compelling candidate for further exploration in drug discovery pipelines.

The 5-Fluoro and 3-iodo substituents in the pyridine ring contribute to the molecule's electronic properties, enabling it to interact with biological targets such as protein kinases and ion channels. The presence of the trifluoromethoxy group on the phenyl ring introduces additional steric and electronic effects, which may influence the compound's pharmacokinetic profile and metabolic stability. These structural features are critical for understanding the molecule's potential therapeutic applications and its ability to overcome challenges such as drug resistance or poor bioavailability.

Recent advances in computational chemistry and molecular modeling have provided insights into the interactions of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine with target proteins. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits high affinity for the ATP-binding site of the PDK1 kinase, a key regulator of cell survival and proliferation. This finding suggests that 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine could serve as a scaffold for the development of kinase inhibitors targeting oncogenic pathways. The study also highlighted the compound's potential to modulate the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in cancer cells.

Another area of interest is the application of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine in the treatment of neurodegenerative diseases. Research published in *ACS Chemical Neuroscience* in 2022 explored its neuroprotective effects in a mouse model of Alzheimer's disease. The compound was shown to reduce amyloid-beta plaque formation and improve synaptic function, likely through its ability to inhibit the activity of the BACE1 enzyme. This dual mechanism of action—targeting both protein aggregation and synaptic dysfunction—makes 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine a promising candidate for further investigation in neurodegenerative disorders.

The trifluoromethoxy substituent on the phenyl ring plays a significant role in the compound's physicochemical properties. This group enhances the hydrophobicity of the molecule while also contributing to its metabolic stability. A 2023 study in *Drug Discovery Today* evaluated the in vitro metabolism of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine and found that it exhibited minimal hepatic metabolism, which could improve its oral bioavailability. This characteristic is particularly valuable for drug candidates targeting chronic diseases, where sustained plasma concentrations are essential for therapeutic efficacy.

Furthermore, the 5-Fluoro and 3-iodo groups may influence the compound's ability to cross the blood-brain barrier (BBB), a critical factor for the treatment of central nervous system (CNS) disorders. A 2023 preclinical study published in *Neuropharmacology* demonstrated that 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine exhibited enhanced BBB permeability compared to structurally similar compounds. This property could facilitate its use in the development of therapeutics for neurological conditions such as Parkinson's disease and multiple sclerosis.

Recent advances in synthetic chemistry have also focused on optimizing the synthesis of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine to improve its scalability and cost-effectiveness. A 2024 review in *Organic Chemistry Insights* outlined several efficient synthetic routes, including a one-pot microwave-assisted method that significantly reduced reaction times and solvent usage. These developments are crucial for advancing the compound from the laboratory to clinical trials, where large-scale production and consistent quality control are essential.

The potential therapeutic applications of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine extend beyond oncology and neurodegenerative diseases. A 2023 study in *Inflammatory Bowel Diseases* investigated its anti-inflammatory effects in a murine model of colitis. The compound was found to inhibit the activation of NF-κB, a key transcription factor involved in inflammatory responses. This suggests that 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine could be a valuable therapeutic agent for inflammatory bowel diseases (IBD) such as Crohn's disease and ulcerative colitis.

Despite its promising properties, the development of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine as a therapeutic agent requires further investigation into its safety profile and potential side effects. Preclinical studies have shown that the compound is generally well-tolerated, but long-term toxicity studies are needed to ensure its safety for human use. Additionally, the compound's ability to modulate multiple biological pathways may lead to off-target effects, which must be carefully evaluated during clinical trials.

In conclusion, 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine represents a significant advancement in the field of drug discovery. Its structural complexity, combined with its potential to target multiple disease pathways, makes it a compelling candidate for further research. Ongoing studies are exploring its applications in oncology, neurodegenerative disorders, and inflammatory conditions, with promising results from preclinical trials. As synthetic methods continue to evolve and computational modeling techniques improve, the compound's potential to become a viable therapeutic agent will likely grow. The continued exploration of 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine is expected to contribute valuable insights to the development of novel therapeutics for a wide range of diseases.

For more information on the latest research related to 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine, please refer to the following resources: Journal of Medicinal Chemistry, ACS Chemical Neuroscience, and Drug Discovery Today. These publications provide detailed insights into the compound's pharmacological properties, synthetic methods, and potential therapeutic applications.

As the field of medicinal chemistry continues to advance, the development of compounds like 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine will play a crucial role in addressing unmet medical needs. The integration of computational modeling, synthetic chemistry, and preclinical testing will be essential for translating these promising discoveries into effective therapies. The ongoing research into 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine exemplifies the collaborative and multidisciplinary nature of modern drug discovery, highlighting the potential for innovative solutions to complex medical challenges.

In summary, 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine is a compound with significant potential for therapeutic applications. Its unique structural features and biological activity make it a valuable candidate for further exploration in the development of novel therapeutics. As research in this area continues to evolve, the compound's role in addressing a wide range of diseases is likely to expand, underscoring the importance of continued scientific inquiry and innovation in the field of medicinal chemistry.

For more information on the latest research related to 5-Fluoro-3-iodo-2-(2-(trifluoromethoxy)phenyl)pyridine, please refer to the following resources: Journal of Medicinal Chemistry, ACS Chemical Neuroscience, and